Cas no 2227730-81-4 (methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate)

Methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate is a chiral ester derivative featuring a hydroxy-substituted propanoate backbone linked to a 1-methylindole moiety. Its stereospecific (3R) configuration and functional groups make it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and bioactive compounds. The presence of both hydroxyl and ester groups offers versatility for further derivatization, enabling applications in asymmetric synthesis and medicinal chemistry. The 1-methylindole component enhances its utility in indole-based scaffold development. This compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows. Its structural features make it suitable for research in drug discovery and fine chemical production.
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate structure
2227730-81-4 structure
Product Name:methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
CAS No:2227730-81-4
MF:C13H15NO3
MW:233.263103723526
CID:5922846
PubChem ID:165780076
Update Time:2025-08-05

methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
    • EN300-1773901
    • 2227730-81-4
    • Inchi: 1S/C13H15NO3/c1-14-7-6-9-4-3-5-10(13(9)14)11(15)8-12(16)17-2/h3-7,11,15H,8H2,1-2H3/t11-/m1/s1
    • InChI Key: QANXJMWOFPUGAZ-LLVKDONJSA-N
    • SMILES: O[C@H](CC(=O)OC)C1C=CC=C2C=CN(C)C=12

Computed Properties

  • Exact Mass: 233.10519334g/mol
  • Monoisotopic Mass: 233.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 51.5Ų

methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1773901-0.05g
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
2227730-81-4
0.05g
$1393.0 2023-09-20
Enamine
EN300-1773901-0.1g
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
2227730-81-4
0.1g
$1459.0 2023-09-20
Enamine
EN300-1773901-0.25g
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
2227730-81-4
0.25g
$1525.0 2023-09-20
Enamine
EN300-1773901-0.5g
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
2227730-81-4
0.5g
$1591.0 2023-09-20
Enamine
EN300-1773901-1.0g
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
2227730-81-4
1g
$1658.0 2023-06-03
Enamine
EN300-1773901-2.5g
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
2227730-81-4
2.5g
$3249.0 2023-09-20
Enamine
EN300-1773901-5.0g
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
2227730-81-4
5g
$4806.0 2023-06-03
Enamine
EN300-1773901-10.0g
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
2227730-81-4
10g
$7128.0 2023-06-03
Enamine
EN300-1773901-1g
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
2227730-81-4
1g
$1658.0 2023-09-20
Enamine
EN300-1773901-5g
methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate
2227730-81-4
5g
$4806.0 2023-09-20

Additional information on methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate

Methyl (3R)-3-Hydroxy-3-(1-Methyl-1H-Indol-7-Yl)Propanoate: A Comprehensive Overview

The compound with CAS number 2227730-81-4, commonly referred to as methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a hydroxyl group, a methyl ester, and a substituted indole ring. The indole moiety, in particular, has been a subject of extensive research due to its prevalence in natural products and its potential for bioactivity.

Recent studies have highlighted the antioxidant properties of this compound, making it a promising candidate for applications in the development of new therapeutic agents. Researchers have also explored its role in modulating cellular signaling pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The stereochemistry of this compound, specifically the R configuration at the hydroxyl-bearing carbon, plays a crucial role in its biological activity. Stereoisomerism is a critical factor in drug design, as it can significantly influence the molecule's interaction with target proteins. In this case, the R configuration has been shown to enhance the compound's ability to penetrate cellular membranes, thereby increasing its bioavailability and efficacy.

From a structural perspective, the indole ring serves as a versatile scaffold for various functional groups. The presence of the methyl group at position 1 of the indole ring adds further complexity to the molecule's electronic properties, potentially influencing its reactivity and selectivity. This structural feature has been exploited in recent synthetic studies to develop analogs with enhanced pharmacokinetic profiles.

Another area of active research is the exploration of this compound's potential as a neuroprotective agent. Preclinical studies have indicated that methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yl)propanoate may offer protection against neurodegenerative diseases such as Alzheimer's by mitigating oxidative stress and reducing amyloid-beta aggregation. These findings underscore its potential as a lead compound for drug discovery efforts targeting neurodegenerative disorders.

In terms of synthesis, this compound can be prepared via a multi-step process involving advanced organic reactions such as Suzuki couplings and enantioselective reductions. The development of efficient and scalable synthetic routes remains an area of interest for researchers aiming to produce this compound on an industrial scale.

Furthermore, computational studies have provided valuable insights into the molecular interactions of this compound with various biological targets. Molecular docking simulations have revealed that the indole moiety interacts favorably with key residues in target proteins, suggesting a potential mechanism for its observed bioactivity.

In conclusion, methyl (3R)-3-hydroxy-3-(1-methyl-1H-indol-7-yli)propanoate is a multifaceted compound with significant potential in drug discovery and development. Its unique structure, combined with its diverse biological activities, positions it as an important molecule in contemporary chemical research. As ongoing studies continue to unravel its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly prominent role in the advancement of medicinal chemistry.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD